Cas no 2306246-40-0 ((3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride)

(3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride structure
2306246-40-0 structure
Product Name:(3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride
CAS No:2306246-40-0
MF:C6H14ClFN2
MW:168.64
MDL:MFCD31743843
CID:5096531
PubChem ID:155905259
Update Time:2026-03-02

(3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S,4R)-3-fluoro-1-methylpiperidin-4-amine dihydrochloride
    • (3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride
    • (3S,4R)-3-fluoro-1-methyl-piperidin-4-amine dihydrochloride
    • Rel-(3S,4R)-3-fluoro-1-methylpiperidin-4-amine dihydrochloride
    • 2746379-07-5
    • (3S,4R)-3-Fluoro-1-methylpiperidin-4-amine 2HCl
    • CS-0527834
    • CIS-3-FLUORO-1-METHYL-PIPERIDIN-4-AMINE DIHYDROCHLORIDE
    • PS-20515
    • (3S,4R)-3-fluoro-1-methylpiperidin-4-amine;dihydrochloride
    • SCHEMBL23144667
    • 2306246-40-0
    • F98413
    • E77481
    • MFCD31743843
    • MDL: MFCD31743843
    • Inchi: 1S/C6H13FN2.ClH/c1-9-3-2-6(8)5(7)4-9;/h5-6H,2-4,8H2,1H3;1H/t5-,6+;/m0./s1
    • InChI Key: OGMHPAJLQGONDT-RIHPBJNCSA-N
    • SMILES: F[C@H]1CN(C)CC[C@H]1N.Cl

Computed Properties

  • Exact Mass: 204.0596320g/mol
  • Monoisotopic Mass: 204.0596320g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

(3S,4R)-3-fluoro-1-methyl-piperidin-4-amine;dihydrochloride Pricemore >>

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